Cas no 21079-27-6 (Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester)
21079-27-6 structure
Product Name:Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester
CAS No:21079-27-6
MF:C12H18O4
MW:226.268924236298
CID:291142
PubChem ID:304028
Update Time:2025-04-19
Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester
- (1,1-Dimethyl-prop-2-inyl)-malonsaeure-diaethylester
- (1,1-dimethyl-prop-2-ynyl)-malonic acid diethyl ester
- 2-(1,1-dimethyl-2-propynyl)-malonic acid diethyl ester
- AC1L741P
- diethyl (2-methylbut-3-yn-2-yl)propanedioate
- diethyl 2-(1,1-dimethyl-2-propynyl)malonate
- ethyl 3,3-dimethyl-2-ethoxycarbonylpent-4-ynoate
- NSC194861
- 21079-27-6
- NSC-194861
- diethyl 2-(2-methyl-3-butyn-2-yl)malonate
- GNCXYZOCHNPJEF-UHFFFAOYSA-N
- DTXSID70307735
- SCHEMBL11331239
-
- Inchi: 1S/C12H18O4/c1-6-12(4,5)9(10(13)15-7-2)11(14)16-8-3/h1,9H,7-8H2,2-5H3
- InChI Key: GNCXYZOCHNPJEF-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)C(C#C)(C)C)=O
Computed Properties
- Exact Mass: 226.12054
- Monoisotopic Mass: 226.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
21079-27-6 (Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester) Related Products
- 17920-23-9(Diethyl 2-(prop-2-yn-1-yl)malonate)
- 117500-15-9(Diethyl 2-(but-3-yn-1-yl)malonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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